Cas no 2171914-42-2 (6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine)

• Product Name: 6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine
• CAS No: 2171914-42-2
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 6526482
• PubChem ID: 165562888
• Update Time: 2025-05-19

6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine
• [6-(5-methyl-1H-indazol-4-yl)pyridazin-3-yl]methanamine
• 2171914-42-2
• EN300-1587103

• Inchi： 1S/C13H13N5/c1-8-2-4-11-10(7-15-17-11)13(8)12-5-3-9(6-14)16-18-12/h2-5,7H,6,14H2,1H3,(H,15,17)
• InChI Key： HSMXWNYKXGTBBS-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=C(C3=CC=C(CN)N=N3)C=2C=N1

Computed Properties

• Exact Mass: 239.11709544g/mol
• Monoisotopic Mass: 239.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.5Ų

Additional information on 6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine

Professional Introduction to Compound with CAS No. 2171914-42-2 and Product Name: 6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine

The compound identified by the CAS number 2171914-42-2 and the product name 6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic intervention. The structural composition of this compound includes a pyridazine core linked to a methylamine substituent, further functionalized with a 5-methyl-1H-indazole moiety. Such structural features are strategically designed to interact with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating indazole and pyridazine scaffolds. These scaffolds are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The presence of the 5-methyl-1H-indazole group in this compound not only enhances its solubility but also contributes to its binding affinity towards specific proteins involved in metabolic and signaling pathways. This has been a critical focus in recent research, where the optimization of such structural elements has led to the identification of potent bioactive molecules.

Current studies have highlighted the significance of 6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine in the context of its pharmacological properties. Research indicates that this compound exhibits notable activity against several targets relevant to human health conditions. For instance, preliminary in vitro assays have demonstrated its efficacy in inhibiting key enzymes associated with inflammation and oxidative stress. These findings align with the growing interest in developing therapeutics that can modulate such pathways without significant side effects.

The structural design of this molecule also incorporates elements that enhance its metabolic stability, a crucial factor in drug development. The pyridazine ring, while contributing to the overall bioactivity, is also recognized for its stability under physiological conditions. This balance between reactivity and stability is essential for ensuring that the compound remains effective throughout its intended biological half-life. Furthermore, the methylamine substituent at the 3-position of the pyridazine ring has been shown to improve pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has been instrumental in refining the design of compounds like 6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into how this compound may exert its biological effects. These computational approaches complement experimental data, allowing researchers to make informed decisions about further optimization.

The synthesis of this compound represents a testament to the progress in synthetic methodologies within organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern synthetic techniques. Each step is meticulously designed to introduce or modify specific structural features while maintaining high yields and purity. This level of synthetic precision is essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, 6-(5-methyl-1H-indazol-4-yl)pyridazin-3-ylmethanamine, identified by CAS number 2171914-42-2, is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of indazole and pyridazine moieties offers multiple points of interaction with biological targets, making it a valuable candidate for further investigation. The compound's favorable pharmacokinetic properties and promising preclinical data position it as a promising lead for future drug development efforts.